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Compound of Interest

Compound Name: 3-Methyl-2-pentanol

Cat. No.: B7798646 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methyl-2-pentanol, a secondary hexyl alcohol, finds applications in various chemical

syntheses and is of interest in the study of alcohol-based fuels and as a potential solvent. A

thorough understanding of its thermodynamic properties is crucial for process design, safety

assessments, and computational modeling in drug development and other scientific disciplines.

This technical guide provides a comprehensive overview of the key thermodynamic properties

of 3-Methyl-2-pentanol, detailed experimental protocols for their determination, and visual

representations of experimental workflows.

Core Thermodynamic Properties
The thermodynamic properties of 3-Methyl-2-pentanol have been characterized through a

combination of experimental measurements and critically evaluated data compilations. The

following tables summarize the key quantitative data available for this compound.

Table 1: Physical and Thermochemical Properties
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Property Value Units Reference

Molecular Formula C6H14O - [1][2][3]

Molar Mass 102.177 g/mol [4]

Normal Boiling Point 407.4 K (134.3 °C) [2][5]

Density (at 20 °C) 0.8307 g/cm³ [5]

Vapor Pressure (at 25

°C)
3.679 mmHg [6]

Flash Point 40.56 °C (105.00 °F) [6]

Solubility in Water 19 g/L [5]

Table 2: Enthalpy and Entropy Data

Property Value Units Reference

Standard Enthalpy of

Formation (Liquid)
-396.4 ± 1.0 kJ/mol [1]

Standard Enthalpy of

Formation (Gas)
-338.9 ± 2.2 kJ/mol [1]

Enthalpy of

Vaporization (at

standard conditions)

57.5 ± 2.0 kJ/mol [1]

Standard Molar

Entropy (Ideal Gas,

298.15 K, 1 bar)

Not Available J/(mol·K)

Heat Capacity, Cp

(Liquid, at 298.15 K)
275.9 J/(mol·K) [3][5]

Heat Capacity, Cp

(Ideal Gas)

Temperature

Dependent
J/(mol·K) [4]

Table 3: Critical Properties
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Property Value Units Reference

Critical Temperature Not Available K [4]

Critical Pressure Not Available kPa [4]

Critical Density Not Available mol/L [4]

Experimental Protocols
The determination of the thermodynamic properties of 3-Methyl-2-pentanol relies on

established experimental techniques. The following sections provide detailed methodologies for

key experiments.

Determination of the Enthalpy of Combustion via Bomb
Calorimetry
The standard enthalpy of combustion is determined using a bomb calorimeter, which measures

the heat released during complete combustion of the substance in an excess of oxygen at

constant volume.

Methodology:

Sample Preparation: A precisely weighed sample (approximately 1 gram) of high-purity 3-
Methyl-2-pentanol is placed in a crucible within the bomb calorimeter. A known length of

ignition wire is positioned in contact with the sample.

Bomb Assembly and Pressurization: The crucible is placed inside the stainless steel bomb,

which is then sealed. The bomb is purged with oxygen to remove any atmospheric nitrogen

and subsequently pressurized with pure oxygen to approximately 30 atm.

Calorimeter Setup: The sealed bomb is submerged in a known mass of water in the

calorimeter's insulated bucket. The temperature of the water is monitored with a high-

precision thermometer.

Ignition and Data Acquisition: Once the system has reached thermal equilibrium, the sample

is ignited by passing an electric current through the ignition wire. The temperature of the
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water is recorded at regular intervals until a maximum temperature is reached and the

system begins to cool.

Data Analysis: The heat capacity of the calorimeter is determined by calibrating it with a

substance of known heat of combustion, such as benzoic acid. The heat released by the

combustion of 3-Methyl-2-pentanol is calculated from the observed temperature rise and

the heat capacity of the calorimeter. Corrections are made for the heat of formation of nitric

acid (from residual nitrogen) and the heat of combustion of the ignition wire. The standard

enthalpy of combustion is then calculated from the heat released at constant volume.

Determination of Vapor Pressure using the Static
Method
The vapor pressure of a liquid at a given temperature is the pressure exerted by its vapor when

the vapor is in equilibrium with the liquid. The static method involves measuring this pressure

directly.

Methodology:

Apparatus Setup: A sample of 3-Methyl-2-pentanol is placed in a flask connected to a

pressure transducer and a temperature probe. The flask is immersed in a temperature-

controlled water or oil bath.

Degassing: The sample is thoroughly degassed to remove any dissolved air, typically by

repeated freeze-pump-thaw cycles.

Equilibration and Measurement: The temperature of the bath is set to the desired value and

allowed to stabilize. The system is allowed to reach thermal and phase equilibrium, at which

point the pressure reading from the transducer corresponds to the vapor pressure of the 3-
Methyl-2-pentanol at that temperature.

Temperature Variation: The temperature of the bath is varied, and the vapor pressure is

measured at each new equilibrium temperature to obtain a vapor pressure curve.

Data Analysis: The relationship between vapor pressure and temperature can be described

by the Clausius-Clapeyron equation, which can be used to determine the enthalpy of

vaporization.
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Measurement of Heat Capacity by Differential Scanning
Calorimetry (DSC)
Differential Scanning Calorimetry is a thermal analysis technique used to measure the amount

of heat required to increase the temperature of a sample.

Methodology:

Sample Preparation: A small, accurately weighed sample of 3-Methyl-2-pentanol is
hermetically sealed in an aluminum pan. An empty, sealed aluminum pan is used as a

reference.

Instrument Setup: The sample and reference pans are placed in the DSC cell. The

instrument is programmed to heat the sample and reference at a constant rate over a

specified temperature range.

Data Collection: The DSC instrument measures the difference in heat flow required to

maintain the sample and reference at the same temperature as they are heated. This

differential heat flow is recorded as a function of temperature.

Calibration: The instrument is calibrated for temperature and heat flow using standard

materials with known melting points and enthalpies of fusion, such as indium.

Data Analysis: The heat capacity of the 3-Methyl-2-pentanol is calculated from the

differential heat flow signal, the heating rate, and the mass of the sample. This measurement

can be performed over a range of temperatures to determine the temperature dependence of

the heat capacity.

Visualizations
Experimental Workflow Diagrams
The following diagrams, generated using the DOT language, illustrate the logical flow of the

experimental protocols described above.
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Sample & Bomb Preparation

Calorimetry Measurement

Data Analysis

Weigh 3-Methyl-2-pentanol Sample

Place Sample in Crucible
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Caption: Workflow for Determining Enthalpy of Combustion.
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Apparatus Setup

Measurement Cycle

Data Analysis

Place Sample in Flask

Connect Pressure & Temperature Sensors

Immerse in Temperature Bath

Degas Sample

Set Bath Temperature
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Caption: Workflow for Vapor Pressure Determination.
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Conclusion
This technical guide has provided a consolidated source of information on the thermodynamic

properties of 3-Methyl-2-pentanol. The tabulated data offers a quick reference for researchers,

while the detailed experimental protocols provide a foundation for the accurate measurement of

these crucial parameters. The visualized workflows further clarify the logical steps involved in

these experimental determinations. A comprehensive understanding of these properties is

essential for the effective and safe application of 3-Methyl-2-pentanol in scientific and

industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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